N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide

• Molecular Formula: C24H24ClN3O5
• Molecular Weight: 469.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C24H24ClN3O5/c1-31-20-8-5-16(14-22(20)32-2)23(29)26-17-6-7-19(18(25)15-17)27-9-11-28(12-10-27)24(30)21-4-3-13-33-21/h3-8,13-15H,9-12H2,1-2H3,(H,26,29)
• InChI Key: JEUIFHBFKVHMDY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4)Cl)OC

Description

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide, also known as FCPR03, is a small molecule drug that has been synthesized for its potential use in scientific research. This compound has shown promising results in various studies and has been found to have a unique mechanism of action that makes it a valuable tool for researchers.

Mechanism of Action

The mechanism of action of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide involves its ability to bind to the dopamine D3 receptor and modulate its activity. This receptor is involved in various physiological processes, including motor function, reward, and addiction. By modulating the activity of this receptor, N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide has the potential to affect these processes and provide insight into their underlying mechanisms.
Biochemical and Physiological Effects:
N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide has been found to have a variety of biochemical and physiological effects in various studies. This compound has been shown to increase dopamine release in the prefrontal cortex and striatum, which may contribute to its effects on motor function and reward. Additionally, N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide has been found to modulate the activity of certain signaling pathways, such as the cAMP/PKA pathway, which may contribute to its effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide in lab experiments is its high affinity for the dopamine D3 receptor, which allows for precise modulation of this receptor's activity. Additionally, N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide has been found to have a relatively low toxicity profile, making it a safe and effective tool for research. However, one limitation of using N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide is its limited availability, which may make it difficult to obtain for certain studies.

Future Directions

There are several future directions for research involving N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide. One potential area of study is the role of the dopamine D3 receptor in addiction and substance abuse. Additionally, N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide may be useful in investigating the role of this receptor in certain psychiatric disorders, such as schizophrenia and bipolar disorder. Further studies are also needed to better understand the biochemical and physiological effects of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide and its potential applications in various research fields.

Synthesis Methods

The synthesis of N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide involves a multi-step process that includes the reaction of 3,4-dimethoxybenzoyl chloride with 3-chloro-4-(4-(2-furoyl)-1-piperazinyl)aniline in the presence of a base. The resulting product is then treated with N,N-dimethylformamide dimethyl acetal to yield N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide.

Scientific Research Applications

N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}-3,4-dimethoxybenzamide has been used in various scientific research studies as a tool to investigate the function of certain proteins and signaling pathways. This compound has been found to have a high affinity for the dopamine D3 receptor and has been used to study the role of this receptor in various physiological processes.